Cas no 2200621-48-1 (2-methoxy-3-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carbonylpyridine)

• Product Name: 2-methoxy-3-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carbonylpyridine
• CAS No: 2200621-48-1
• MF: C₁₄H₁₇N₅O₂
• MW: 287.317082166672
• CID: 6292524
• PubChem ID: 121164937
• Update Time: 2025-05-20

2-methoxy-3-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carbonylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carbonylpyridine
• (4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)(2-methoxypyridin-3-yl)methanone
• 2200621-48-1
• AKOS032712053
• (2-methoxypyridin-3-yl)-[4-(triazol-2-yl)piperidin-1-yl]methanone
• F6482-3829
• 2-methoxy-3-[4-(2H-1,2,3-triazol-2-yl)piperidine-1-carbonyl]pyridine

• Inchi： 1S/C14H17N5O2/c1-21-13-12(3-2-6-15-13)14(20)18-9-4-11(5-10-18)19-16-7-8-17-19/h2-3,6-8,11H,4-5,9-10H2,1H3
• InChI Key： OLJDMZSNWCZKMK-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN=C1OC)N1CCC(CC1)N1N=CC=N1

Computed Properties

• Exact Mass: 287.13822480g/mol
• Monoisotopic Mass: 287.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.1Ų

Additional information on 2-methoxy-3-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carbonylpyridine

Introduction to 2-Methoxy-3-(4-(2H-1,2,3-Triazol-2-Yl)piperidine-1-Carbonyl)Pyridine (CAS No. 2200621-48-1)

2-Methoxy-3-(4-(2H-1,2,3-triazol-2-Yl)piperidine-1-Carbonyl)Pyridine, identified by the CAS registry number CAS No. 2200621-48-1, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a methoxy group and a piperidine moiety linked via a carbonyl group to a triazole ring. The combination of these functional groups makes this compound a versatile building block for further chemical modifications and applications.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. The synthesis of CAS No. 2200621-48-1 involves multi-step processes that require meticulous control over reaction conditions to ensure high yields and purity. Researchers have explored various strategies, including coupling reactions and cyclization techniques, to assemble the constituent parts of this compound efficiently.

The structural complexity of 2-Methoxy-pyridine derivative opens up possibilities for its use in drug discovery programs. Triazoles are known for their stability and ability to form hydrogen bonds, which are critical properties for bioactive molecules. The presence of the piperidine ring adds further flexibility and potential for interaction with biological targets. Recent studies have highlighted the potential of this compound as a lead structure in the development of new therapeutic agents targeting specific diseases.

In addition to its pharmacological applications, this compound has shown promise in materials science. The pyridine moiety contributes to aromaticity and electronic properties that are valuable in designing new materials with tailored functionalities. Researchers have investigated its use in constructing advanced materials such as coordination polymers and metal organic frameworks (MOFs), where the triazole group can act as a ligand for metal ions.

The synthesis and characterization of CAS No. 2200621-48-1 have been extensively documented in recent scientific literature. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and purity of this compound. These studies underscore the importance of rigorous characterization in ensuring the reliability of chemical compounds for downstream applications.

Looking ahead, the continued exploration of 3-(4-(Triazolyl)piperidine-carbonyl)pyridine derivatives is expected to yield further insights into their chemical reactivity and biological activity. Collaborative efforts between chemists, biologists, and material scientists will be crucial in unlocking the full potential of this compound across diverse disciplines.